Cas no 118708-88-6 (1-4-(trifluoromethyl)pyridin-2-ylpiperazine)

• Product Name: 1-4-(trifluoromethyl)pyridin-2-ylpiperazine
• CAS No: 118708-88-6
• MF: C₁₀H₁₂F₃N₃
• MW: 231.21759223938
• MDL: MFCD00114707
• CID: 131934
• PubChem ID: 11218492
• Update Time: 2025-09-27

1-4-(trifluoromethyl)pyridin-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[4-(trifluoromethyl)-2-pyridinyl]-
• 1-(4-TRIFLUOROMETHYL-2-PYRIDYL)PIPERAZINE
• 1-[4-(Trifluoromethyl)pyridin-2-yl]piperazine
• 1-(4-trifluoromethylpyridin-2-yl)piperazine
• 1-(4-trifluoromethyl-pyridin-2-yl)piperazine
• 1-(4-Trifluoromethyl-pyridin-2-yl)-piperazine
• 1-[4-(trifluoromethyl)-2-pyridinyl]piperazine
• 4-trifluoromethyl-2-(1-piperazinyl)-pyridine
• ACMC-20mnyn
• AGN-PC-004LTI
• CHEMBL2335156
• CTK4B0796
• SureCN210342
• 1-4-(trifluoromethyl)pyridin-2-ylpiperazine
• 1-(4-(Trifluoromethyl)pyridin-2-yl)piperazine
• 1-(4-trifluoromethyl-2-pyridinyl)-piperazine
• SCHEMBL210342
• GS0780
• CS-0270840
• 118708-88-6
• AKOS015156487
• FS-2051
• EN300-151718
• J-003873
• MFCD00114707
• DTXSID20459112
• WD2
• G73995

• MDL： MFCD00114707
• Inchi： 1S/C10H12F3N3/c11-10(12,13)8-1-2-15-9(7-8)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2
• InChI Key： GRKRSFCFKGOSNB-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 231.09846
• Monoisotopic Mass: 231.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 341.1°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.485
• PSA: 28.16